Cas no 642-04-6 (2,3,5,6-Tetraphenylpyrazine)

2,3,5,6-Tetraphenylpyrazine structure

Product Name:2,3,5,6-Tetraphenylpyrazine

CAS No:642-04-6

MF:C₂₈H₂₀N₂

MW:384.471806526184

CID:517944

PubChem ID:275938

Update Time:2025-04-19

2,3,5,6-Tetraphenylpyrazine Chemical and Physical Properties

- Pyrazine,2,3,5,6-tetraphenyl-
- 2,3,5,6-tetraphenylpyrazine
- 2,3,5,6-tetraphenyl-1,4-diazine
- 2,3,5,6-Tetraphenylpyrazin
- 2,3,5,6-Tetraphenyl-pyrazine
- AC1L5IRU
- AC1Q4XPT
- amaron
- NSC123074
- Pyrazine, tetraphenyl-
- SureCN65673
- T5337378
- Tetraphenyl-pyrazin
- tetraphenylpyrazine
- tetraphenyl-pyrazine
- 2,3,5,6-Tetraphenyl-1,4-pyrazine, Amaron, NSC 123074, Tetraphenylpyrazine
- DTXSID70298432
- UPCMLD0ENAT5337378:001
- PPA8GH77SZ
- AB01106365-03
- AKOS000279772
- 2,3,5,6-tetraphenylpyrazine (alpha form)
- 2,3,5,6-TETRAPHENYLPYRAZINE (AMARON)
- F74957
- NCGC00340817-01
- amarone
- Z85930640
- SCHEMBL65673
- NSC-123074
- CHEMBL11842
- 642-04-6
- pyrazine, 2,3,5,6-tetraphenyl-
- 2,3,5,6-Tetraphenylpyrazine
- Inchi： 1S/C28H20N2/c1-5-13-21(14-6-1)25-26(22-15-7-2-8-16-22)30-28(24-19-11-4-12-20-24)27(29-25)23-17-9-3-10-18-23/h1-20H
- InChI Key： ZPKCJXWKXAHCSX-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Color/Form: Red needle crystal
PSA: 25.78
LogP: 7.14460
Solubility: It can be sublimed, soluble in chloroform \ hot benzene \ hot acetone \ hot acetic acid and carbon disulfide, soluble in concentrated sulfuric acid as a red solution, slightly soluble in ether and hot ethanol, insoluble in water

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T204561-50mg	2,3,5,6-Tetraphenylpyrazine	642-04-6		50mg	$ 173.00	2023-09-06
TRC	T204561-250mg	2,3,5,6-Tetraphenylpyrazine	642-04-6		250mg	$ 712.00	2023-09-06
TRC	T204561-500mg	2,3,5,6-Tetraphenylpyrazine	642-04-6		500mg	$ 1346.00	2023-09-06
1PlusChem	1P00EM1F-100mg	benzoin imide	642-04-6	95%	100mg	$74.00	2024-04-22
1PlusChem	1P00EM1F-250mg	benzoin imide	642-04-6	95%	250mg	$124.00	2024-04-22
1PlusChem	1P00EM1F-1g	benzoin imide	642-04-6	95%	1g	$338.00	2024-04-22

1. Notes

C. J. M. Stirling,C. C. Gosselin,A. Holt,P. A. Lowe,B. Staskun,O. G. Backeberg,J. C. J. Thynne,Marvin Charton,D. Willner,B. Gestetner,D. Lavie,Y. Birk,A. Bondi,V. Gold,G. Socrates,M. R. Crampton,A. J. Birch,G. A. Hughes,G. Kruger,G. S. R. Subba Rao,F. Bell,K. R. Buck,H. J. Emeléus,B. W. Tattershall,R. C. Dobbie,R. G. Cavell,N. Gee,D. Nicholls,V. Vincent,J. Malcolm Bruce,P. Knowles,B. Coffin,R. F. Robbins,J. S. Davidson,J. B. Gill,R. M. Taylor J. Chem. Soc. 1964 5875
2. Tetraphenylpyrazine-based AIEgens: facile preparation and tunable light emission

Ming Chen,Lingzhi Li,Han Nie,Jiaqi Tong,Lulin Yan,Bin Xu,Jing Zhi Sun,Wenjing Tian,Zujin Zhao,Anjun Qin,Ben Zhong Tang Chem. Sci. 2015 6 1932
3. Structural modification on tetraphenylpyrazine: from polarity enhanced emission to polarity quenching emission and its intramolecular charge transfer mechanism

Haozhong Wu,Lili Du,Juanjuan Luo,Zhiming Wang,David Lee Phillips,Anjun Qin,Ben Zhong Tang J. Mater. Chem. C 2022 10 8174
4. Tetraphenylpyrazine-based luminogens with full-colour emission

Lingxiang Pan,Yuanjing Cai,Haozhong Wu,Fan Zhou,Anjun Qin,Zhiming Wang,Ben Zhong Tang Mater. Chem. Front. 2018 2 1310
5. Triphenylpyrazine: methyl substitution to achieve deep blue AIE emitters

Haozhong Wu,Jiajie Zeng,Zeng Xu,Bing Zhang,Han Zhang,Yuyu Pan,Zhiming Wang,Dongge Ma,Anjun Qin,Ben Zhong Tang J. Mater. Chem. C 2019 7 13047